ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(4-benzyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N3O4S/c1-2-29-21(28)16-8-10-17(11-9-16)23-20(27)14-30-22-24-18(13-19(26)25-22)12-15-6-4-3-5-7-15/h3-11,13H,2,12,14H2,1H3,(H,23,27)(H,24,25,26)
• InChI Key: PJXSZLIMIJJLCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)CC3=CC=CC=C3
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

Ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate, also known as BZP, is a novel chemical compound that has gained attention in recent years due to its potential applications in scientific research. BZP is a thioester derivative of pyrimidine and benzoyl, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of enzymes involved in various cellular processes. ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in the synthesis of nucleotides. ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has also been shown to alter the expression of genes involved in various cellular processes, including cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has several advantages for lab experiments, including its stability and solubility in various solvents. ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate can also be conjugated with various molecules to target specific cells or tissues. However, ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has limitations, including its potential toxicity and lack of specificity for certain enzymes or cellular processes.

Future Directions

There are several future directions for research on ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate. One direction is to study the potential of ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate as a drug delivery system for targeted cancer therapy. Another direction is to study the potential of ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate as a fluorescent probe for visualizing cellular processes. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate and its potential applications in medicinal chemistry.

Synthesis Methods

Ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate can be synthesized using various methods, including the reaction between 4-benzyl-6-oxo-1,6-dihydropyrimidine-2-thiol and ethyl 4-bromobenzoate. The reaction is catalyzed by a base such as potassium carbonate, and the product is purified using chromatography. Another method involves the reaction between 4-benzyl-6-oxo-1,6-dihydropyrimidine-2-thiol and ethyl 4-chloro-3-nitrobenzoate in the presence of a base such as potassium carbonate. The product is then reduced using hydrogen gas and a palladium catalyst, and the resulting compound is purified using chromatography.

Scientific Research Applications

Ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit antiviral, antibacterial, and anticancer activities. ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has been studied for its potential as a drug delivery system, as it can be conjugated with various molecules to target specific cells or tissues. ethyl 4-({[(4-benzyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetyl}amino)benzoate has also been studied for its potential as a fluorescent probe, as it can be labeled with a fluorophore to visualize cellular processes.